2-[(1R)-1-{[(benzyloxy)carbonyl]amino}-2-methylpropyl]-5-methyl-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 5-methyl-2-[(1R)-2-methyl-1-(phenylmethoxycarbonylamino)propyl]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C17H20N2O5/c1-10(2)13(15-18-14(16(20)21)11(3)24-15)19-17(22)23-9-12-7-5-4-6-8-12/h4-8,10,13H,9H2,1-3H3,(H,19,22)(H,20,21)/t13-/m1/s1
• InChI Key: NEXGTNKMMOBTFW-CYBMUJFWSA-N
• Canonical SMILES: CC1=C(N=C(O1)C(C(C)C)NC(=O)OCC2=CC=CC=C2)C(=O)O
• Isomeric SMILES: CC1=C(N=C(O1)[C@@H](C(C)C)NC(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol

Description

The compound contains several functional groups including a benzyloxycarbonyl group, an amino group, a methyl group, an oxazole ring, and a carboxylic acid group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxazole ring, a five-membered ring containing an oxygen atom and a nitrogen atom, is a key feature of this molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the benzyloxycarbonyl group could be involved in reactions with nucleophiles, and the carboxylic acid group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar carboxylic acid group could enhance its solubility in water.

Scientific Research Applications

Peptide Synthesis and Drug Development

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Carbamate Ester Chemistry

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Benzylic Oxidation

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Aromatic Substitution Reactions

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Bioorthogonal Chemistry

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Medicinal Chemistry and Antibacterial Agents

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Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound. For example, if this compound has medicinal properties, it could be developed into a drug.